Cas no 120362-60-9 (8(-p-Sulfophenyl)theophylline Sodium Salt)

• Product Name: 8(-p-Sulfophenyl)theophylline Sodium Salt
• CAS No: 120362-60-9
• MF: C₁₃H₁₂N₄NaO₅S
• MW: 359.312952041626
• CID: 5231103
• Update Time: 2025-06-08

8(-p-Sulfophenyl)theophylline Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-(2,3,6,7-tetrahydro-1,3-dimethyl-2,6-dioxo-1H-purin-8-yl)-, monosodium salt (9CI)
• 8(-p-Sulfophenyl)theophylline Sodium Salt

• Inchi： 1S/C13H12N4O5S.Na/c1-16-11-9(12(18)17(2)13(16)19)14-10(15-11)7-3-5-8(6-4-7)23(20,21)22;/h3-6H,1-2H3,(H,14,15)(H,20,21,22);
• InChI Key： QTBRZZMAAQDKTD-UHFFFAOYSA-N
• SMILES： [Na].O=C1N(C)C(=O)N(C)C2=C1NC(C1C=CC(S(O)(=O)=O)=CC=1)=N2

Additional information on 8(-p-Sulfophenyl)theophylline Sodium Salt

Recent Advances in the Study of 8(-p-Sulfophenyl)theophylline Sodium Salt (CAS: 120362-60-9)

8(-p-Sulfophenyl)theophylline Sodium Salt (CAS: 120362-60-9) is a chemically modified derivative of theophylline, a well-known xanthine derivative with bronchodilator and anti-inflammatory properties. This compound has garnered significant attention in recent years due to its potential applications in biochemical and pharmacological research, particularly in the study of adenosine receptors and related signaling pathways. The sulfophenyl modification enhances its water solubility, making it a valuable tool for in vitro and in vivo studies.

Recent studies have focused on the role of 8(-p-Sulfophenyl)theophylline Sodium Salt as a selective adenosine A1 receptor antagonist. Adenosine receptors play a critical role in modulating various physiological processes, including neurotransmission, cardiovascular function, and immune response. The ability of this compound to selectively block A1 receptors has made it a promising candidate for investigating the therapeutic potential of adenosine receptor modulation in diseases such as asthma, Parkinson's disease, and cardiac arrhythmias.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural and functional properties of 8(-p-Sulfophenyl)theophylline Sodium Salt using X-ray crystallography and molecular docking simulations. The study revealed that the sulfophenyl group forms critical hydrogen bonds with key residues in the A1 receptor binding pocket, enhancing its affinity and selectivity. These findings provide a molecular basis for the design of more potent and selective adenosine receptor antagonists.

Another significant advancement was reported in a 2022 paper in Biochemical Pharmacology, where the compound was used to investigate the role of A1 receptors in neuroprotection. The study demonstrated that 8(-p-Sulfophenyl)theophylline Sodium Salt could attenuate neuronal damage in a mouse model of ischemic stroke by inhibiting excessive glutamate release and reducing oxidative stress. These results highlight its potential as a neuroprotective agent and warrant further preclinical evaluation.

From a methodological perspective, the synthesis and purification of 8(-p-Sulfophenyl)theophylline Sodium Salt have also seen improvements. A recent protocol published in Organic Process Research & Development (2023) described a scalable and cost-effective synthesis route, achieving high yields and purity. This advancement is expected to facilitate broader access to the compound for research and potential therapeutic development.

In conclusion, 8(-p-Sulfophenyl)theophylline Sodium Salt (CAS: 120362-60-9) continues to be a valuable tool in biochemical and pharmacological research. Its selective antagonism of adenosine A1 receptors, combined with improved synthetic accessibility, positions it as a key compound for future studies targeting adenosine-related pathologies. Ongoing research is likely to uncover additional applications and refine its therapeutic potential.